Cas no 2480056-39-9 (4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate))

• Product Name: 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate)
• CAS No: 2480056-39-9
• MF: C₁₃H₁₉NO₅S₂
• MW: 333.423661470413
• CID: 6386501
• PubChem ID: 154632484
• Update Time: 2025-06-03

4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 2480056-39-9
• EN300-37153193
• 1-methanesulfonylpiperidin-4-yl 4-methylbenzene-1-sulfonate
• 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate)
• 1-(Methylsulfonyl)-4-piperidinol 4-(4-methylbenzenesulfonate)

• Inchi： 1S/C13H19NO5S2/c1-11-3-5-13(6-4-11)21(17,18)19-12-7-9-14(10-8-12)20(2,15)16/h3-6,12H,7-10H2,1-2H3
• InChI Key： DNQOZCHKLPROKI-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(OS(C2=CC=C(C)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 333.07046505g/mol
• Monoisotopic Mass: 333.07046505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.5Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 498.6±55.0 °C(Predicted)
• pka: -5.04±0.40(Predicted)

Additional information on 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate)

Comprehensive Overview of 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) (CAS No. 2480056-39-9)

In the realm of organic chemistry and pharmaceutical research, 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) (CAS No. 2480056-39-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the piperidine derivatives family, which is widely explored for its role in drug discovery and material science. Researchers and industry professionals are increasingly interested in this molecule for its versatility and the promise it holds in various scientific domains.

The molecular structure of 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) features a piperidine core substituted with a methylsulfonyl group and a 4-methylbenzenesulfonate moiety. This combination of functional groups imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the methylsulfonyl group enhances the compound's stability and solubility, while the 4-methylbenzenesulfonate moiety contributes to its potential as a protecting group or a leaving group in organic transformations.

One of the key reasons for the growing interest in CAS No. 2480056-39-9 is its relevance in the development of novel therapeutic agents. Piperidine derivatives are known for their pharmacological activities, including anti-inflammatory, analgesic, and central nervous system (CNS) modulating effects. The incorporation of the methylsulfonyl group in this compound could further enhance its bioactivity, making it a candidate for further investigation in drug design. Recent studies have highlighted the importance of such derivatives in targeting specific enzymes or receptors, aligning with the current trend of precision medicine.

From a synthetic perspective, 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) serves as a versatile building block. Its reactivity allows for the construction of more complex molecules, which is particularly valuable in the pharmaceutical and agrochemical industries. The compound's stability under various reaction conditions makes it a reliable choice for multi-step syntheses. Additionally, its potential as a chiral auxiliary or catalyst has sparked interest in asymmetric synthesis, a field that is rapidly evolving to meet the demands for enantiomerically pure compounds.

In the context of material science, CAS No. 2480056-39-9 has shown promise due to its unique electronic and steric properties. The methylsulfonyl and 4-methylbenzenesulfonate groups can influence the compound's interaction with other materials, making it suitable for applications in polymer chemistry or as a ligand in coordination chemistry. Researchers are exploring its use in designing functional materials with tailored properties, such as enhanced thermal stability or specific optical characteristics.

The safety and handling of 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) are also topics of interest. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. This includes working in a well-ventilated area and using appropriate personal protective equipment (PPE). The compound's stability under standard conditions makes it a practical choice for laboratory use, but its reactivity with strong acids or bases should be considered during experimental design.

As the scientific community continues to explore the potential of CAS No. 2480056-39-9, its applications are expected to expand. Current research trends focus on its role in green chemistry, where the compound's efficiency and minimal environmental impact are being evaluated. The push for sustainable and eco-friendly chemical processes has put a spotlight on molecules like this, which can contribute to reducing waste and improving reaction yields.

In conclusion, 4-Piperidinol, 1-(methylsulfonyl)-, 4-(4-methylbenzenesulfonate) (CAS No. 2480056-39-9) represents a fascinating area of study with broad implications across multiple scientific disciplines. Its structural features, combined with its potential applications in drug discovery, material science, and synthetic chemistry, make it a compound of significant interest. As research progresses, this molecule is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.